Cas no 90104-11-3 (Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl-)

Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl- structure
90104-11-3 structure
Product Name:Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl-
CAS No:90104-11-3
MF:C15H27N3O3
MW:297.39318394661
CID:794120
PubChem ID:13687239
Update Time:2025-04-19

Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl- Chemical and Physical Properties

Names and Identifiers

    • Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl-
    • N-[(2R)-1-[(2-amino-2-oxoethyl)amino]-2,4-dimethyl-1-oxopentan-2-yl]cyclopentanecarboxamide
    • 90104-11-3
    • N-(Cyclopentanecarbonyl)-2-methyl-D-leucylglycinamide
    • DTXSID80546759
    • Inchi: 1S/C15H27N3O3/c1-10(2)8-15(3,14(21)17-9-12(16)19)18-13(20)11-6-4-5-7-11/h10-11H,4-9H2,1-3H3,(H2,16,19)(H,17,21)(H,18,20)/t15-/m1/s1
    • InChI Key: PIYLRVWDAXUMPJ-OAHLLOKOSA-N
    • SMILES: O=C(C1CCCC1)N[C@](C(NCC(N)=O)=O)(C)CC(C)C

Computed Properties

  • Exact Mass: 297.20524173g/mol
  • Monoisotopic Mass: 297.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 109.26000
  • LogP: 3.52940

Glycinamide, N-(cyclopentylcarbonyl)-2-methyl-D-leucyl- Related Literature

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